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Compound of Interest

Compound Name: Benzylhydrochlorothiazide-d5

Cat. No.: B562587 Get Quote

Researchers and drug development professionals must adhere to strict safety protocols when

handling Benzylhydrochlorothiazide-d5, a deuterated analogue of a thiazide diuretic. While a

specific Safety Data Sheet (SDS) for the d5 variant is not readily available, the safety

guidelines for its non-deuterated counterpart, Hydrochlorothiazide, provide a strong basis for

safe handling procedures. Deuteration is unlikely to alter the fundamental chemical hazards of

the molecule.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety.

The following equipment should be worn at all times when handling

Benzylhydrochlorothiazide-d5:

Eye and Face Protection: Chemical safety goggles are mandatory to protect the eyes from

potential splashes. In situations with a higher risk of splashing, a face shield should be worn

in addition to goggles.[1]

Hand Protection: Wear suitable, chemical-resistant gloves.[2] It is important to inspect gloves

for any signs of degradation or puncture before use.

Body Protection: A long-sleeved laboratory coat is required. For operations with a higher risk

of contamination, disposable coveralls, sometimes referred to as "bunny suits," offer more

comprehensive protection.[3] Gowns should be disposable, close in the back, and have tight-

fitting cuffs.[3]
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Respiratory Protection: Use a NIOSH-approved respirator if working in an area with poor

ventilation or when the material is in a powdered form that can be easily aerosolized.[2]

Footwear: Closed-toe shoes are required in all laboratory settings.

Operational Plan for Safe Handling
A systematic approach to handling Benzylhydrochlorothiazide-d5 will minimize risks. The

following workflow outlines the key steps from preparation to disposal.
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Step-by-Step Handling Protocol:

Preparation:

Before beginning any work, ensure all necessary PPE is correctly donned.

Prepare a designated and well-ventilated workspace, such as a chemical fume hood.

Thoroughly review the Safety Data Sheet for Hydrochlorothiazide to be aware of all

potential hazards.

Handling:

Weighing and Aliquoting: When handling the solid form, use a balance inside a ventilated

enclosure to prevent the dispersion of dust. Use appropriate tools to handle the material

and avoid creating dust.

Dissolving in Solvent: When preparing solutions, add the solid to the solvent slowly to

avoid splashing.

Emergency Procedures:

Spills: In the event of a spill, evacuate the immediate area. Wearing appropriate PPE,

contain the spill using an absorbent material suitable for chemical spills. Clean the area

thoroughly.

Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[4]

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Chemical Waste: All waste containing Benzylhydrochlorothiazide-d5, including unused

material and solutions, must be collected in a designated, properly labeled, and sealed

waste container.[2]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as pipette tips, absorbent pads, and gloves, should be disposed of as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as chemical waste. The decontaminated container can then be

disposed of according to institutional guidelines.

Quantitative Data
The following table summarizes key quantitative data for the non-deuterated analogue,

Hydrochlorothiazide. These values should be used as a reference for ensuring safe handling of

Benzylhydrochlorothiazide-d5.
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Property Value Source

Melting Point 265 - 275 °C / 509 - 527 °F [2]

Hazard Classifications

Acute Oral Toxicity Category 4 [4]

Skin Corrosion/Irritation Category 2 [4]

Serious Eye Damage/Eye

Irritation
Category 2 [4]

Specific target organ toxicity

(single exposure)
Category 3 [4]

Specific target organ toxicity

(repeated exposure)
Category 2 [4]

Occupational Exposure Limits (OELs):

Specific OELs for Benzylhydrochlorothiazide-d5 or Hydrochlorothiazide have not been

established by major regulatory bodies such as OSHA or NIOSH.[5] In the absence of

established limits, it is crucial to handle the compound with a high degree of caution, utilizing

engineering controls and personal protective equipment to minimize any potential exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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